Cas no 1014613-46-7 (2(1H)-Pentalenone, 5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-, [3aS-(3aa,4a,5b,6aa)]-)

• Product Name: 2(1H)-Pentalenone, 5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-, [3aS-(3aa,4a,5b,6aa)]-
• CAS No: 1014613-46-7
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 830897
• Update Time: 2026-04-29

2(1H)-Pentalenone, 5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-, [3aS-(3aa,4a,5b,6aa)]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pentalenone, 5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-, [3aS-(3aa,4a,5b,6aa)]-
• 4-Iodo-2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： InChI=1S/C8H4F3IN2/c9-8(10,11)6-3-4-5(12)1-2-13-7(4)14-6/h1-3H,(H,13,14)
• InChI Key： PVQFPIBCYBPANG-UHFFFAOYSA-N
• SMILES： C1=CN=C2C(=C1I)C=C(C(F)(F)F)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1